Cas no 2138239-21-9 (Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl-)

• Product Name: Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl-
• CAS No: 2138239-21-9
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 5288313
• Update Time: 2025-06-13

Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl-

• Inchi： 1S/C11H21NO2S/c1-12-15(13,14)11-7-5-10(6-8-11)9-3-2-4-9/h9-12H,2-8H2,1H3
• InChI Key： VXTPJRBKRINJJA-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CCC(C2CCC2)CC1

Additional information on Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl-

Comprehensive Overview of Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- (CAS No. 2138239-21-9)

In the realm of organic chemistry and pharmaceutical research, Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- (CAS No. 2138239-21-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclohexanesulfonamide backbone and 4-cyclobutyl-N-methyl substitution, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

The molecular structure of Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- combines a cyclohexane ring with a sulfonamide functional group, which is known for its stability and bioactivity. The addition of a 4-cyclobutyl moiety and an N-methyl group further enhances its pharmacological profile. This combination makes it a promising candidate for the development of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its potential as a lead compound in the design of next-generation small-molecule drugs.

One of the key reasons for the growing interest in Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- is its compatibility with modern drug design techniques, such as structure-activity relationship (SAR) studies and computer-aided drug design (CADD). These approaches leverage the compound's modular structure to optimize its binding affinity and selectivity. Additionally, its synthetic accessibility allows for efficient scale-up, making it a viable option for industrial applications. As the demand for targeted therapies and precision medicine rises, this compound is poised to play a pivotal role in advancing personalized treatment strategies.

Beyond pharmaceuticals, Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- has potential applications in agrochemicals and specialty chemicals. Its robust chemical framework lends itself to modifications that can yield compounds with herbicidal or fungicidal properties. This versatility aligns with the global push for sustainable agriculture and eco-friendly pest control solutions. Researchers are also investigating its use in material science, where its thermal stability and solubility characteristics could benefit polymer development and coatings.

In conclusion, Cyclohexanesulfonamide, 4-cyclobutyl-N-methyl- (CAS No. 2138239-21-9) represents a multifaceted compound with broad-ranging applications. Its structural elegance and functional adaptability make it a valuable asset in both academic and industrial settings. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovation in chemistry and life sciences.